4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide

• IUPAC Name: 4-phenyl-2-(2-propylpyridin-4-yl)-1,3-thiazole;hydrobromide
• InChI: InChI=1S/C17H16N2S.BrH/c1-2-6-15-11-14(9-10-18-15)17-19-16(12-20-17)13-7-4-3-5-8-13;/h3-5,7-12H,2,6H2,1H3;1H
• InChI Key: VXHDZSGBTITWNF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=CC=C3.Br
• Molecular Formula: C17H17BrN2S
• Molecular Weight: 361.3 g/mol

Description

4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide, also known as PTZ-343, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide is not fully understood, but it is believed to act as a positive allosteric modulator of GABA-A receptors. This means that it enhances the effects of GABA, a neurotransmitter that inhibits the activity of neurons in the brain. By enhancing the effects of GABA, this compound can increase the inhibitory effects of neurons in the brain, leading to a decrease in overall brain activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of GABA-A receptors in the brain, leading to a decrease in overall brain activity. This compound has also been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide in lab experiments is its ability to selectively modulate the activity of GABA-A receptors. This allows researchers to study the effects of GABA-A receptor activity on various physiological and behavioral processes. However, one limitation of using this compound is that it can have off-target effects on other receptors in the brain, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research on 4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide. One area of interest is in the development of new drugs that target GABA-A receptors. This compound could serve as a starting point for the development of new drugs that have more specific effects on GABA-A receptors. Another area of interest is in the study of the effects of this compound on various neurological and psychiatric disorders, including anxiety disorders, depression, and schizophrenia. Finally, this compound could also be used to study the effects of various environmental factors on brain function, including stress and drug abuse.

Synthesis Methods

4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-bromo-4-methylpyridine with sodium hydride to form 2-propylpyridine. The second step involves the reaction of 2-propylpyridine with thioamide to form 2-propyl-4-(thiazol-2-yl)pyridine. The final step involves the reaction of 2-propyl-4-(thiazol-2-yl)pyridine with phenylboronic acid to form this compound.

Scientific Research Applications

4-(4-phenyl-1,3-thiazol-2-yl)-2-propylpyridine hydrobromide has been studied extensively for its potential use in scientific research. One of its primary applications is in the field of neuroscience, where it has been used to study the role of GABA-A receptors in the brain. This compound has also been used to study the effects of various drugs on the central nervous system, including alcohol and benzodiazepines.